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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available public information regarding the

biological activities of Disperse Yellow 49 (DY49). It is important to note that while several

biological effects have been reported, detailed mechanistic studies, quantitative data (such as

IC50 values or binding affinities), and specific experimental protocols for DY49 are not

extensively available in peer-reviewed scientific literature. Therefore, this guide provides an

overview of the reported activities and contextualizes them with general principles and

methodologies in cellular and molecular biology.

Introduction to Disperse Yellow 49
Disperse Yellow 49 (CAS No: 54824-37-2) is a synthetic monoazo dye.[1][2][3] Industrially, it

is used in the dyeing of synthetic fabrics.[4][5] In the biomedical field, it has been mentioned for

use in the diagnosis of skin cancer and as a counterstain in histological preparations.[6][7]

Emerging information suggests that DY49 may interact with several biological systems,

indicating a potential for bioactivity that warrants further investigation.

Table 1: Physicochemical Properties of Disperse Yellow 49
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Property Value Reference

CAS Number 54824-37-2 [6]

Molecular Formula C₂₁H₂₂N₄O₂ [6]

Molecular Weight 362.43 g/mol [6]

Appearance
Off-white to black solid; Yellow

powder
[6][8]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[6]

Synonyms

C.I. Disperse Yellow 49,

Disperse Brilliant Yellow SE-

6GFL

[6]

Reported Biological Activities and Potential
Mechanisms of Action
Disperse Yellow 49 has been reported to exhibit several biological activities, though the

precise mechanisms are not fully elucidated.[6][7] The following sections detail these reported

effects and discuss the potential underlying mechanisms based on established biological

principles.

Inhibition of Kinase Signaling Pathways
DY49 has been stated to inhibit kinase signaling pathways that are involved in crucial cellular

processes such as cell function and DNA replication.[6][7] Protein kinases are fundamental

enzymes that regulate a vast array of cellular activities through the phosphorylation of target

proteins. The inhibition of these pathways is a major focus in drug development, particularly in

oncology.

Given the general role of kinases, DY49 could potentially interfere with pathways like the

MAPK or PI3K/Akt signaling cascades, which are central to cell proliferation and survival.

However, the specific kinase(s) targeted by DY49 have not been identified in the available

literature.
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A generalized MAPK signaling pathway, indicating potential points of inhibition by Disperse
Yellow 49.

Interaction with Myosin Phosphatase Regulation
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A notable reported activity of DY49 is its involvement in the regulation of myosin phosphatase.

[6][7] Specifically, it is suggested to be inactive in cells lacking myosin phosphatase activity.[6]

[7] Myosin light chain phosphatase (MLCP) is a key enzyme that dephosphorylates the

regulatory light chain of myosin II, leading to the regulation of cell contractility, motility, and

division.[9] MLCP itself is regulated by signaling pathways, often involving kinases like Rho-

associated kinase (ROCK), which can inhibit MLCP activity.

If DY49's action is dependent on myosin phosphatase, it could act by either modulating the

phosphatase's activity directly or by interfering with its upstream regulators.
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Simplified pathway of myosin light chain phosphorylation and the regulatory role of MLCP.

Binding to DNA-Binding Proteins and Tropomyosin
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DY49 is reported to bind to DNA-binding proteins and tropomyosin.[6][7]

DNA-Binding Proteins: The interaction with DNA-binding proteins suggests that DY49 could

interfere with DNA replication, transcription, or repair processes. Azo dyes have been studied

for their ability to interact with DNA, with some acting as groove binders or intercalators.[10]

[11] If DY49 binds to proteins like histones or transcription factors, it could alter chromatin

structure or gene expression.

Tropomyosin: Tropomyosin is an actin-binding protein that regulates the function of actin

filaments in both muscle and non-muscle cells. By binding to tropomyosin, DY49 could

potentially affect cytoskeletal dynamics, cell motility, and muscle contraction.

Inhibition of Sucrase Activity
The reported inhibition of sucrase activity by DY49 points to a potential effect on carbohydrate

metabolism.[6][7] Sucrase is an intestinal enzyme that breaks down sucrose into glucose and

fructose. Inhibition of this enzyme would slow down carbohydrate digestion and absorption, a

mechanism used by some anti-diabetic drugs.

Methodologies for Investigating Biological Activity
As specific experimental protocols for DY49 are not available, this section provides detailed

templates for the types of experiments that would be necessary to characterize its mechanism

of action.

Protocol: In Vitro Kinase Inhibition Assay
This protocol describes a general method to screen for and quantify the inhibitory activity of a

compound against a specific protein kinase.

Objective: To determine the IC50 value of Disperse Yellow 49 against a selected protein

kinase (e.g., a member of the Raf family).

Materials:

Recombinant human kinase

Specific peptide substrate for the kinase
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Disperse Yellow 49 (dissolved in DMSO)

ATP (Adenosine triphosphate)

Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

ADP-Glo™ Kinase Assay kit (Promega) or similar

384-well white assay plates

Plate reader capable of luminescence detection

Procedure:

1. Prepare serial dilutions of Disperse Yellow 49 in DMSO, then dilute further in kinase

assay buffer. A typical final concentration range would be 0.01 µM to 100 µM.

2. To each well of the 384-well plate, add 5 µL of the diluted DY49 or vehicle control (DMSO

in buffer).

3. Add 10 µL of a solution containing the kinase and its peptide substrate to each well.

4. Incubate for 10 minutes at room temperature to allow for compound-enzyme interaction.

5. Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

6. Incubate the plate for 60 minutes at room temperature.

7. Stop the reaction and measure the amount of ADP produced by adding the reagents from

the ADP-Glo™ kit according to the manufacturer's instructions. This involves a 40-minute

incubation with ADP-Glo™ Reagent followed by a 30-minute incubation with Kinase

Detection Reagent.

8. Read the luminescence on a plate reader.

Data Analysis:

Convert luminescence readings to percent inhibition relative to the vehicle control.
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Plot percent inhibition against the logarithm of DY49 concentration.

Fit the data to a four-parameter logistic equation to determine the IC50 value.
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Experimental workflow for a typical in vitro kinase inhibition assay.

Protocol: DNA Binding Analysis via Fluorescence
Spectroscopy
This protocol outlines a general method to assess the binding of a small molecule to DNA.

Objective: To determine if Disperse Yellow 49 binds to double-stranded DNA (dsDNA) and

characterize the binding mode.

Materials:

Calf thymus DNA (ctDNA)

Disperse Yellow 49

Tris-EDTA (TE) buffer (pH 7.4)

Ethidium bromide (EtBr) solution (for competitive binding)

Fluorometer

Procedure (Direct Binding):

1. Prepare a stock solution of DY49 in a suitable solvent (e.g., DMSO) and a stock solution

of ctDNA in TE buffer.

2. In a quartz cuvette, place a fixed concentration of DY49 (e.g., 10 µM).

3. Record the fluorescence emission spectrum of DY49 alone.

4. Titrate small aliquots of the ctDNA stock solution into the cuvette, mixing thoroughly after

each addition.

5. Record the fluorescence spectrum after each addition of DNA.

Procedure (Competitive Binding with EtBr):
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1. Prepare a solution of ctDNA (e.g., 20 µM) and ethidium bromide (e.g., 10 µM) in TE buffer

and allow it to incubate for 30 minutes to form the DNA-EtBr complex.

2. Measure the fluorescence of the DNA-EtBr complex.

3. Add increasing concentrations of DY49 to the solution.

4. Measure the fluorescence after each addition. A decrease in fluorescence indicates that

DY49 is displacing EtBr from the DNA, suggesting an intercalative binding mode.

Data Analysis:

Analyze changes in fluorescence intensity (quenching or enhancement) to infer binding.

Use the Stern-Volmer equation to analyze quenching data and calculate binding constants

(Ksv, Kq).

Intercalation

Dye inserts between
DNA base pairs.
- Causes helix unwinding
and lengthening.

DNA Double Helix

Minor Groove Binding

Dye fits into the
minor groove of DNA.

- Minimal distortion
to DNA structure.

Electrostatic Interaction

Positively charged dye
interacts with the

phosphate backbone.
- Non-specific binding.

Disperse Yellow 49

 ?  ?  ?

Click to download full resolution via product page

Potential modes of interaction between a small molecule like DY49 and DNA.

Summary and Future Directions
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Disperse Yellow 49 is reported to have several distinct biological activities, including the

inhibition of kinase signaling and sucrase, as well as binding to key cellular proteins. These

reported effects suggest a potential for this compound in biological research and possibly

therapeutic development. However, the current understanding of its mechanism of action is

superficial and lacks the detailed, quantitative data necessary for a complete assessment.

Future research should focus on:

Target Identification: Identifying the specific protein kinase(s) inhibited by DY49.

Quantitative Analysis: Determining the IC50 and Ki values for its interactions with identified

targets.

Cellular Studies: Investigating the downstream effects of DY49 on cellular signaling

pathways, cell cycle progression, and apoptosis in relevant cell models.

Structural Biology: Elucidating the binding mode of DY49 with its targets through techniques

like X-ray crystallography or NMR.

A thorough investigation based on these points will be crucial to validate the reported activities

and understand the true potential of Disperse Yellow 49 in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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